![molecular formula C21H16N2O2 B5661124 N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide CAS No. 5250-12-4](/img/structure/B5661124.png)
N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps starting from basic raw materials to the desired benzamide derivatives. These processes include esterification, condensation, reduction, and acylation reactions as key steps, showcasing the compound's complex synthetic pathway and the intricate methodologies employed to achieve high yields and specificity (Ravinaik et al., 2021; Patel & Dhameliya, 2010).
Molecular Structure Analysis
The molecular structure of similar benzamide compounds is elucidated using advanced analytical techniques such as NMR, IR, and X-ray crystallography. These methods provide detailed insights into the compound's molecular geometry, electronic configuration, and intermolecular interactions, laying the groundwork for understanding its reactivity and properties (Gangapuram & Redda, 2009).
Chemical Reactions and Properties
N-[3-(5-Methyl-1,3-benzoxazol-2-yl)phenyl]benzamide and its derivatives undergo various chemical reactions, including condensation, nucleophilic substitution, and isomerization. These reactions are pivotal in modifying the compound's structure and enhancing its biological and chemical properties, demonstrating its versatility and potential for further chemical manipulations (Argilagos et al., 1997).
Physical Properties Analysis
The physical properties of benzamide derivatives, including solubility, melting point, and crystallinity, are crucial for their practical applications. These properties are determined through rigorous experimental procedures and are essential for the compound's formulation and use in various domains (Meiresonne et al., 2015).
Chemical Properties Analysis
Chemical properties such as reactivity, stability, and interaction with various reagents define the scope of applications for N-[3-(5-Methyl-1,3-benzoxazol-2-yl)phenyl]benzamide. Studies focusing on these aspects reveal the compound's potential in synthetic chemistry and its functionalization capacity, which could be leveraged in developing new materials or chemical entities (Ighilahriz-Boubchir et al., 2017).
properties
IUPAC Name |
N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O2/c1-14-10-11-19-18(12-14)23-21(25-19)16-8-5-9-17(13-16)22-20(24)15-6-3-2-4-7-15/h2-13H,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNJFIDGLCSVEEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30966943 |
Source
|
Record name | N-[3-(5-Methyl-1,3-benzoxazol-2-yl)phenyl]benzenecarboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30966943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5250-12-4 |
Source
|
Record name | N-[3-(5-Methyl-1,3-benzoxazol-2-yl)phenyl]benzenecarboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30966943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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